Cas no 919-12-0 (1-pentyne, 3-ethyl-3-methyl-)

1-pentyne, 3-ethyl-3-methyl- structure
Product name:1-pentyne, 3-ethyl-3-methyl-
1-pentyne, 3-ethyl-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-pentyne, 3-ethyl-3-methyl-
- 3-ethyl-3-methylpent-1-yne
- 3-ETHYL-3-METHYL-1-PENTYNE
- DTXSID90335131
- 919-12-0
- 3-ethyl-3-methyl-pent-1-yne
-
- Inchi: InChI=1S/C8H14/c1-5-8(4,6-2)7-3/h1H,6-7H2,2-4H3
- InChI Key: OVNWORSPZLORHV-UHFFFAOYSA-N
- SMILES: CCC(C)(CC)C#C
Computed Properties
- Exact Mass: 110.109550447g/mol
- Monoisotopic Mass: 110.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 98.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
1-pentyne, 3-ethyl-3-methyl- Related Literature
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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